PTC 725

• Molecular Formula: C23H18F4N6O2S
• Molecular Weight: 518.5 g/mol
• InChI: InChI=1S/C23H18F4N6O2S/c1-3-14-9-20-16(10-18(14)24)17(11-28)21(33(20)22-29-7-4-8-30-22)19-6-5-15(12-31-19)36(34,35)32-13(2)23(25,26)27/h4-10,12-13,32H,3H2,1-2H3/t13-/m0/s1
• InChIKey: OBULGMCFXOTNNK-ZDUSSCGKSA-N

PTC 725: The HCV NS4B Inhibitor Benchmark

PTC 725 (CAS: 1248581-07-8), also referred to as PTC725, is a small-molecule inhibitor that selectively targets the Hepatitis C Virus (HCV) nonstructural protein 4B (NS4B), a validated but less clinically explored target compared to NS3/4A protease, NS5A, and NS5B polymerase [1]. Identified as part of a novel chemical series, PTC 725 has demonstrated potent inhibition of HCV RNA replication in preclinical models, specifically in genotype 1b (Con1) replicons [1]. The compound has been characterized for its oral bioavailability and pharmacokinetic profile in animal models, supporting its advancement as a research tool for studying HCV replication mechanisms and combination therapy strategies [1][2].

Tool compound for HCV NS4B pathway and lifecycle studies

Orally bioavailable for preclinical in vivo research models

SAR-optimized scaffold for consistent target engagement

• [1] Gu, Z., et al. (2013). Identification of PTC725, an Orally Bioavailable Small Molecule That Selectively Targets the Hepatitis C Virus NS4B Protein. Antimicrobial Agents and Chemotherapy, 57(7), 3250-3261. View Source
• [2] Graci, J. D., et al. (2016). PTC725, an NS4B-Targeting Compound, Inhibits a Hepatitis C Virus Genotype 3 Replicon, as Predicted by Genome Sequence Analysis and Determined Experimentally. Antimicrobial Agents and Chemotherapy, 60(12), 7060-7066. View Source

Why Generic NS4B Inhibitors Cannot Replace PTC 725

HCV direct-acting antivirals (DAAs) are target-specific, and in-class substitution is scientifically invalid due to distinct mechanisms, resistance profiles, and genotypic coverage [1]. PTC 725 targets NS4B, a protein involved in the formation of the viral replication complex [1]. In contrast, inhibitors like daclatasvir or ledipasvir target NS5A, while others target NS3/4A protease. This mechanistic divergence is critical because viral variants resistant to NS3 protease or NS5B polymerase inhibitors remain fully susceptible to PTC 725, and vice versa [1]. Furthermore, PTC 725 exhibits a unique genotype activity profile, being active against genotypes 1 and 3 but lacking activity against genotype 2, which differentiates it from many pangenotypic NS5A inhibitors [2]. Therefore, a researcher requiring an NS4B-specific chemical probe or an inhibitor effective against NS3/NS5B-resistant mutants cannot functionally replace PTC 725 with a compound from another DAA class.

Potency context

Reported replicon potency may differ by orders of magnitude among NS4B ligands; direct substitution may alter assay sensitivity.

In vivo exposure

Oral bioavailability and liver distribution are not class-wide features; early leads lack the DMPK optimization of PTC 725.

Mechanism variability

Binding sites and inhibitory mechanisms vary; results may not transfer between chemically distinct NS4B inhibitors.

• [1] Gu, Z., et al. (2013). Identification of PTC725, an Orally Bioavailable Small Molecule That Selectively Targets the Hepatitis C Virus NS4B Protein. Antimicrobial Agents and Chemotherapy, 57(7), 3250-3261. View Source
• [2] Graci, J. D., et al. (2016). PTC725, an NS4B-Targeting Compound, Inhibits a Hepatitis C Virus Genotype 3 Replicon, as Predicted by Genome Sequence Analysis and Determined Experimentally. Antimicrobial Agents and Chemotherapy, 60(12), 7060-7066. View Source

PTC 725 vs. Anguizole and Clemizole

Superior Potency over Anguizole

A key differentiator for PTC 725 is its retained potency against HCV replicon mutants that are clinically resistant to two other major classes of DAAs: NS3 protease inhibitors and NS5B polymerase inhibitors. The compound was tested against a panel of resistant mutants and maintained its full antiviral activity, unlike comparators that target NS3 or NS5B [1].

Potency vs. Anguizole

Cross-study comparable

EC50 1.7 nM vs. 310 nM (~182-fold difference)

Supports higher sensitivity in HCV replicon endpoint assays

HCV 1b Con1 replicon, Huh-7 cells

Evidence Dimension	Antiviral Activity on Drug-Resistant Mutants
Target Compound Data	Fully active (EC50 remains in the low nM range; no shift reported)
Comparator Or Baseline	HCV replicon mutants resistant to NS3 protease inhibitors (e.g., A156T) and NS5B polymerase inhibitors
Quantified Difference	No loss of potency for PTC 725 vs. complete loss of efficacy for the original NS3 or NS5B inhibitors against their respective mutants
Conditions	HCV 1b (Con1) stable replicon cell lines with engineered resistance mutations

Why This Matters

This confirms that PTC 725 acts via a distinct, non-overlapping mechanism, making it an essential tool for studying combination therapies to combat resistance emergence.

• [1] Gu, Z., et al. (2013). Identification of PTC725, an Orally Bioavailable Small Molecule That Selectively Targets the Hepatitis C Virus NS4B Protein. Antimicrobial Agents and Chemotherapy, 57(7), 3250-3261. View Source

Superior Potency over Clemizole

While PTC 725 lacks activity against genotype 2, it is a potent inhibitor of genotype 3, a finding that distinguishes it within the NS4B inhibitor class. A 2016 study confirmed its activity against a gt3 subgenomic replicon [1]. This is in contrast to earlier NS4B inhibitors, some of which showed limited activity outside of genotype 1.

Potency vs. Clemizole

Cross-study comparable

EC50 1.7 nM vs. 8,000 nM (~4,700-fold difference)

Enables complete target engagement at low concentrations

Different genotype clones; clemizole data from 2a replicon

Evidence Dimension	Potency against HCV Genotype 3 (gt3) Replicon
Target Compound Data	EC50 ≈ 5 nM
Comparator Or Baseline	PTC 725's activity on gt1b replicons (EC50 = 1.7 nM); other NS4B inhibitors with unknown or limited gt3 coverage
Quantified Difference	Approximately 3-fold shift in EC50 compared to gt1b; active against gt3 whereas activity against gt2 is absent
Conditions	HCV gt3 subgenomic replicon assay in Huh-7 cells

Why This Matters

This provides a specific, verifiable activity profile that allows researchers to select PTC 725 for experiments involving gt1 and gt3, while avoiding it for gt2, enabling precise experimental design.

• [1] Graci, J. D., et al. (2016). PTC725, an NS4B-Targeting Compound, Inhibits a Hepatitis C Virus Genotype 3 Replicon, as Predicted by Genome Sequence Analysis and Determined Experimentally. Antimicrobial Agents and Chemotherapy, 60(12), 7060-7066. View Source

Activity Against HCV Genotype 3

PTC 725 demonstrates a favorable in vitro safety margin with a selectivity index (CC50/EC50) exceeding 1,000 [1]. This level of selectivity is critical for ensuring that observed antiviral effects are not confounded by compound-induced cytotoxicity, a common pitfall in early antiviral research.

Genotype 3 Activity

Reported

EC50 ≈ 5 nM in gt3 replicon; no reported data for anguizole or clemizole

Provides a chemical probe for genotype 3 NS4B studies

Genotype 3 subgenomic replicon assay

Evidence Dimension	Selectivity Index (SI) = Cytotoxicity CC50 / Antiviral EC50
Target Compound Data	Selectivity Window > 1,000
Comparator Or Baseline	Cellular GAPDH assay for cytotoxicity (Selectivity Index > 5,000)
Quantified Difference	No direct numeric CC50 is provided in the abstract, but the ratio is > 1,000 based on the >1,000-fold window relative to cytotoxicity.
Conditions	HCV 1b (Con1) replicon cells for EC50 (1.7 nM); parallel cytotoxicity assays in the same cell line

Why This Matters

A selectivity window > 1,000 quantifies the compound's specific antiviral action, assuring users that the observed replication inhibition is due to target engagement (NS4B) rather than general cellular toxicity.

• [1] Gu, Z., et al. (2013). Identification of PTC725, an Orally Bioavailable Small Molecule That Selectively Targets the Hepatitis C Virus NS4B Protein. Antimicrobial Agents and Chemotherapy, 57(7), 3250-3261. View Source

Oral Bioavailability and Liver Targeting

PTC 725 is not only potent in vitro but also demonstrates oral bioavailability in vivo. In rats and dogs, oral administration of PTC 725 resulted in plasma concentrations that exceeded the protein-binding adjusted EC90 (600 nM in 40% human serum) for an extended period [1]. This confirms that the compound achieves pharmacologically relevant systemic exposure after oral dosing, a critical feature for any compound intended for in vivo efficacy studies.

Oral PK & Liver Targeting

Reported

F = 62%; Liver/Plasma AUC ratio = 25 (rat)

Supports oral dosing in rodent HCV models

Sprague-Dawley rats; class-level inference for early inhibitors lacking oral availability

Evidence Dimension	In Vivo Pharmacokinetics: Plasma Concentration vs. Serum-Shifted EC90
Target Compound Data	Plasma concentrations exceed the EC90 of 600 nM (in 40% human serum) after a single oral dose
Comparator Or Baseline	In vitro EC90 in the presence of 40% human serum (600 nM)
Quantified Difference	Peak plasma concentrations (Cmax) and sustained levels are well above the 600 nM threshold
Conditions	Oral administration to rats and dogs; compound suspended in 0.4% HPMC; plasma levels measured over time

Why This Matters

This data validates PTC 725 as a suitable compound for in vivo proof-of-concept studies and preclinical efficacy models, differentiating it from potent in vitro inhibitors that lack oral exposure.

• [1] Gu, Z., et al. (2013). Identification of PTC725, an Orally Bioavailable Small Molecule That Selectively Targets the Hepatitis C Virus NS4B Protein. Antimicrobial Agents and Chemotherapy, 57(7), 3250-3261. (Figure 8) View Source

PTC 725 Resistance Profile is Mapped to Specific Mutations in NS4B (F98L/C, V105M), Distinct from Other DAA Classes

De novo resistance selection studies with PTC 725 identified specific amino acid substitutions in NS4B (F98L/C and V105M) that confer resistance to the compound [1]. This is a direct line of evidence for on-target activity and maps a unique resistance profile that does not overlap with NS3/4A, NS5A, or NS5B inhibitors.

Evidence Dimension	Resistance-Associated Amino Acid Substitutions
Target Compound Data	Mutations at NS4B positions F98 (to L or C) and V105M
Comparator Or Baseline	Resistance to NS5A inhibitors (e.g., Y93H, L31V), NS3 inhibitors (e.g., A156T, D168V), or NS5B inhibitors
Quantified Difference	Mutations are located exclusively in the first predicted transmembrane region of NS4B, a distinct locus from other DAA resistance mutations
Conditions	Genotype 1b (Con1) replicon cells subjected to escalating concentrations of PTC 725

Why This Matters

This unique resistance profile confirms the compound's specific target engagement (NS4B) and provides a genetic tool (resistant mutants) for validating NS4B as the primary target in complex cellular assays.

• [1] Gu, Z., et al. (2013). Identification of PTC725, an Orally Bioavailable Small Molecule That Selectively Targets the Hepatitis C Virus NS4B Protein. Antimicrobial Agents and Chemotherapy, 57(7), 3250-3261. View Source

PTC 725: Key Research Applications

NS4B Mechanistic Studies

Given that PTC 725 is fully active against HCV replicons resistant to NS3 protease and NS5B polymerase inhibitors, it is an optimal tool for evaluating combination therapy regimens. Its additive-to-synergistic effects when combined with alpha interferon or other DAAs [1] make it a valuable component in multi-drug cocktails designed to suppress viral breakthrough and explore novel therapeutic strategies against chronic HCV.

In Vivo Proof-of-Concept for NS4B

With an EC50 of ~5 nM against a gt3 subgenomic replicon [2], PTC 725 is a suitable chemical probe for investigating NS4B function specifically in genotype 3, a clinically significant genotype often associated with more severe disease. Its lack of activity against gt2 [2] also allows for genotype-specific comparative studies, a feature not available with many pangenotypic inhibitors.

Combination Therapy with DAAs

PTC 725's oral bioavailability and the ability to achieve plasma concentrations exceeding the serum-shifted EC90 in rodents and dogs [1] qualify it for use in animal models of HCV infection. This is essential for studies that require systemic exposure to assess efficacy, distribution to the liver, and preliminary toxicology, bridging the gap between in vitro potency and in vivo pharmacology.

Resistance and Viral Escape Studies

The identification of specific NS4B mutations (F98L/C, V105M) that confer resistance to PTC 725 provides a robust genetic control [1]. Researchers can employ PTC 725-resistant replicons to validate that the compound's antiviral effect is directly mediated through NS4B, distinguishing on-target activity from off-target cellular effects in phenotypic screens.

Application

Selection Property

Validation Focus

NS4B mechanistic studies

Target engagement at low concentrations

Replicon endpoint response and protein interaction readouts

In vivo NS4B model studies

Oral bioavailability and liver exposure context

Liver-to-plasma ratio and chronic dosing feasibility

Combination DAA research

Genotype 3 and resistant-mutant activity

Synergy mapping and resistance pathway analysis

Resistance selection studies

Defined resistance mutation profile

Fitness cost and next-generation inhibitor screening

• [1] Gu, Z., et al. (2013). Identification of PTC725, an Orally Bioavailable Small Molecule That Selectively Targets the Hepatitis C Virus NS4B Protein. Antimicrobial Agents and Chemotherapy, 57(7), 3250-3261. View Source
• [2] Graci, J. D., et al. (2016). PTC725, an NS4B-Targeting Compound, Inhibits a Hepatitis C Virus Genotype 3 Replicon, as Predicted by Genome Sequence Analysis and Determined Experimentally. Antimicrobial Agents and Chemotherapy, 60(12), 7060-7066. View Source